Cas no 857041-83-9 (2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 857041-83-9
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 3107540
• PubChem ID: 4868373
• Update Time: 2025-04-21

2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1-(isoxazol-3-yl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
• 2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)pyrrol-3-yl]ethanone
• CHEMBL1359753
• SMR000376545
• AKOS000117376
• DTXSID101324694
• Q27182871
• Z90664854
• CHEBI:105168
• HMS2683D11
• 997-908-0
• 857041-83-9
• 2-chloro-1-(1-isoxazol-3-yl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
• G40770
• MLS000771965
• 2-chloro-1-(2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl)ethan-1-one
• EN300-11036
• 2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one
• 2-chloro-1-[1-(3-isoxazolyl)-2,5-dimethyl-3-pyrrolyl]ethanone
• 2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one

• Inchi： 1S/C11H11ClN2O2/c1-7-5-9(10(15)6-12)8(2)14(7)11-3-4-16-13-11/h3-5H,6H2,1-2H3
• InChI Key： AMUMCOAHTVMOAC-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CON=2)C=1C)=O

Computed Properties

• Exact Mass: 238.0509053Da
• Monoisotopic Mass: 238.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones